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Introduction
1-Undecanol, a fatty alcohol with the chemical formula C11H24O, is a versatile compound

utilized in various industrial applications, including as a flavoring agent in foods and in

perfumery.[1][2][3][4] Its presence in consumer products and subsequent potential release into

the environment necessitates a thorough understanding of its environmental fate and

biodegradability. This technical guide provides a comprehensive overview of the current

scientific knowledge regarding 1-Undecanol's behavior in the environment, its susceptibility to

biodegradation, and its potential for bioaccumulation and ecotoxicity. The information is

presented to support environmental risk assessments and to guide the development of

sustainable practices.

Physical and Chemical Properties
The environmental transport and fate of a chemical are largely governed by its physical and

chemical properties. 1-Undecanol is a colorless, water-insoluble liquid with a floral, citrus-like

odor.[1][2][3] Key properties of 1-Undecanol are summarized in the table below.
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Property Value Reference

Molecular Formula C11H24O [5]

Molar Mass 172.31 g/mol [1][5]

Appearance Colorless liquid [1][2][3]

Melting Point 11 - 19 °C [1][2][3][5]

Boiling Point 243 °C at 760 mm Hg [1][2][3][6]

Water Solubility 0.0057 g/L at 20 °C [5]

Vapor Pressure < 1 hPa at 20 °C [5]

Log Kow (Octanol-Water

Partition Coefficient)
4.9 at 25 °C [5]

Henry's Law Constant

(estimated)
7.3 x 10^-5 atm-cu m/mole [6]

Flash Point >82 °C [1][2][3]

Density 0.8298 g/mL at 20 °C [1][6]

Environmental Fate
The environmental fate of 1-Undecanol is dictated by a combination of transport and

degradation processes. Upon release into the environment, its low water solubility and high

octanol-water partition coefficient suggest that it will preferentially partition to soil, sediment,

and organic matter.[6][7]

Transport
Soil: With an estimated organic carbon-water partition coefficient (Koc) of 8,800, 1-
Undecanol is expected to be immobile in soil.[6][7] Volatilization from moist soil surfaces can

occur but is likely attenuated by its strong adsorption to soil particles.[6][7] Volatilization from

dry soil is not expected to be a significant process due to its low vapor pressure.[6][7]

Water: In aquatic environments, 1-Undecanol is expected to adsorb to suspended solids

and sediment.[6][7] Volatilization from water surfaces is a potential transport pathway, with
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estimated half-lives of 20 hours for a model river and 10 days for a model lake.[6] However,

adsorption to suspended solids and sediment will reduce the rate of volatilization, with an

estimated half-life of 9 months in a model pond when adsorption is considered.[6][7]

Air: In the atmosphere, 1-Undecanol is expected to exist primarily in the vapor phase.[2][7]
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Fig. 1: Environmental fate and transport pathways of 1-Undecanol.

Biodegradability
Biodegradation is a primary mechanism for the removal of 1-Undecanol from the environment.

Studies have shown that it is susceptible to aerobic biodegradation by microorganisms.
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Test Type Result Duration Inoculum Reference

Theoretical BOD 27.6% 5 days Sewage [2][6][7][8]

Theoretical BOD 16.50% 5 days

Acclimated

mixed microbial

cultures

[6][7][8]

Biodegradation

Rate

Zero-order:

0.125 ppm/hour
- Activated sludge [2][6][8]

Biodegradation

Rate Constant

First-order: 6.1 x

10^-3 /hour
- Activated sludge [2][6][8]

Calculated Half-

life
4.7 days - Activated sludge [2][6][8]

The aerobic biodegradation of 1-Undecanol is expected to proceed via the oxidation of the

terminal alcohol group to an aldehyde, followed by further oxidation to a carboxylic acid

(undecanoic acid). This fatty acid can then enter the beta-oxidation pathway, where it is

sequentially broken down to acetyl-CoA, which can then enter the citric acid cycle for complete

mineralization to carbon dioxide and water.

Aerobic Biodegradation Pathway
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Fig. 2: Plausible aerobic biodegradation pathway for 1-Undecanol.

Abiotic Degradation
Abiotic degradation processes, which are non-biological, also contribute to the transformation

of 1-Undecanol in the environment.
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Atmospheric Photodegradation: In the atmosphere, 1-Undecanol is degraded by reaction

with photochemically-produced hydroxyl radicals.[6][7] The estimated atmospheric half-life

for this reaction is approximately 23 hours.[6][7]

Hydrolysis: 1-Undecanol is not expected to undergo hydrolysis in the environment as it

lacks functional groups that are susceptible to this process under normal environmental

conditions.[6]

Bioaccumulation Potential
The potential for a chemical to accumulate in living organisms is an important aspect of its

environmental risk assessment.

Parameter Value Interpretation Reference

Log Kow 4.9
Indicates a potential

for bioaccumulation.
[5]

Bioconcentration

Factor (BCF)

(estimated)

86

Suggests a moderate

potential for

bioconcentration in

aquatic organisms.

[6][7]

While the Log Kow suggests a potential for bioaccumulation, the estimated BCF indicates that

this potential is moderate. The ready biodegradability of 1-Undecanol likely limits its

persistence in organisms, thereby reducing the extent of bioaccumulation.

Ecotoxicity
The ecotoxicity of 1-Undecanol has been evaluated in aquatic organisms.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b7770649?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1-Undecanol
https://www.echemi.com/products/pid_Seven1460-n-undecanol.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-Undecanol
https://www.echemi.com/products/pid_Seven1460-n-undecanol.html
https://www.benchchem.com/product/b7770649?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1-Undecanol
https://www.chemicalbook.com/msds/1-undecanol.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1-Undecanol
https://www.echemi.com/products/pid_Seven1460-n-undecanol.html
https://www.benchchem.com/product/b7770649?utm_src=pdf-body
https://www.benchchem.com/product/b7770649?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7770649?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Organism Endpoint Value
Exposure
Duration

Test Type Reference

Fathead

Minnow

(Pimephales

promelas)

LC50 1.04 mg/L 96 hours Flow-through [5][9]

Aquatic Life -

Toxic to

aquatic

organisms,

may cause

long-term

adverse

effects in the

aquatic

environment.

- - [9]

These data indicate that 1-Undecanol is toxic to aquatic life.

Experimental Protocols
Detailed experimental protocols are crucial for the replication and validation of scientific

findings. The following outlines the methodology for a key biodegradability test.

OECD 301F: Manometric Respirometry Test
The OECD 301F test is a standard method for assessing the ready biodegradability of chemical

substances.[10][11][12][13][14]

Principle: This method determines the biodegradability of a substance by measuring the

amount of oxygen consumed by microorganisms during the degradation process in a closed

respirometer.[10][11][12][13] The oxygen uptake is measured over a 28-day period and is

expressed as a percentage of the theoretical oxygen demand (ThOD).[13]

Apparatus: A manometric respirometer, which is a closed flask connected to a device that

measures changes in pressure or volume resulting from oxygen consumption.
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Inoculum: The source of microorganisms is typically activated sludge from a sewage

treatment plant.[14]

Procedure:

A known concentration of the test substance (e.g., 100 mg/L) is added to a mineral

medium inoculated with a small amount of activated sludge.[14]

The mixture is placed in the respirometer flask and stirred continuously at a constant

temperature (e.g., 22 ± 1°C) in the dark.[14]

The consumption of oxygen is measured periodically over 28 days.

A blank control containing only the inoculum and mineral medium is run in parallel to

determine the background oxygen consumption.

A reference substance (e.g., aniline) is also tested to verify the activity of the inoculum.[14]

Data Interpretation: The percentage of biodegradation is calculated as the ratio of the

measured oxygen consumption (corrected for the blank) to the ThOD. A substance is

considered "readily biodegradable" if it reaches at least 60% biodegradation within a 10-day

window during the 28-day test period.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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